Cas no 666735-09-7 (6-Quinolinol, 5-bromo-7-methyl-)

• Product Name: 6-Quinolinol, 5-bromo-7-methyl-
• CAS No: 666735-09-7
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1711330
• PubChem ID: 23078309
• Update Time: 2025-04-21

6-Quinolinol, 5-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinol, 5-bromo-7-methyl-
• 5-bromo-6-hydroxy-7-methyl-quinoline
• DTXSID201307287
• DB-317507
• 5-Bromo-7-methyl-6-quinolinol
• SYHRGDLQIVYBRE-UHFFFAOYSA-N
• 5-bromo-7-methylquinolin-6-ol
• SCHEMBL243422
• 666735-09-7

• Inchi： 1S/C10H8BrNO/c1-6-5-8-7(3-2-4-12-8)9(11)10(6)13/h2-5,13H,1H3
• InChI Key： SYHRGDLQIVYBRE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=CC2C1=CC=CN=2)O

Computed Properties

• Exact Mass: 236.97894
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12